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Compound of Interest

Compound Name: Mudelta

Cat. No.: B1144582 Get Quote

Essential guidance for the safe and compliant disposal of Mudelta (Eluxadoline

Dihydrochloride), ensuring the protection of laboratory personnel and the environment.

This document provides detailed procedures for the proper disposal of Mudelta, a µ- and κ-

opioid receptor agonist and δ-opioid receptor antagonist, known chemically as Eluxadoline

Dihydrochloride.[1] Adherence to these guidelines is critical for maintaining laboratory safety

and ensuring compliance with environmental regulations.

Understanding the Compound: Mudelta (Eluxadoline
Dihydrochloride)
Mudelta, identified by its synonym Eluxadoline Dihydrochloride, is a chemical compound with

the molecular formula C32H37Cl2N5O5.[2] While primarily used in pharmaceutical research

and development, its potential hazards necessitate careful handling and disposal. The most

common adverse effects associated with Eluxadoline are nausea, abdominal pain, and

constipation.[3][4][5]

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C32H37Cl2N5O5

CAS Number 864825-13-8

Appearance Solid powder

Source: Allergan plc Safety Data Sheet, 2018[3]

Personnel Safety and Preparation
Before beginning any disposal procedure, it is imperative to don the appropriate Personal

Protective Equipment (PPE). This minimizes the risk of exposure and ensures personal safety.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.

Step-by-Step Disposal Protocol for Mudelta
The following protocol outlines the systematic process for the safe disposal of Mudelta waste

generated in a laboratory setting. This procedure is designed to comply with standard

hazardous waste regulations.

Step 1: Waste Segregation and Collection

Isolate Mudelta Waste: All materials contaminated with Mudelta, including unused product,

solutions, and contaminated labware (e.g., vials, pipette tips, gloves), must be segregated

from general laboratory waste.

Use Designated Waste Containers: Collect all Mudelta waste in a clearly labeled, leak-proof,

and compatible hazardous waste container. The container must be kept closed except when

adding waste.
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Step 2: Labeling of Hazardous Waste

Proper Identification: The waste container must be labeled with the words "Hazardous

Waste" and the full chemical name: "Eluxadoline Dihydrochloride (Mudelta)".

List all Contents: If mixed with other substances, all components of the waste mixture must

be listed.

Indicate Hazards: The label should clearly indicate the potential hazards (e.g., "Irritant,"

"Harmful if Swallowed").

Step 3: Temporary Storage in the Laboratory

Secure Storage Area: Store the sealed and labeled hazardous waste container in a

designated, secure area within the laboratory. This area should be away from incompatible

materials and general laboratory traffic.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the spread of any potential leaks.

Step 4: Arranging for Professional Disposal

Contact Environmental Health and Safety (EHS): Do not attempt to dispose of Mudelta
waste through standard laboratory drains or as regular trash. Contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide Necessary Documentation: Be prepared to provide the EHS or contractor with a

detailed inventory of the waste container's contents.

Disposal Workflow for Mudelta
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Figure 1: Workflow for the proper disposal of Mudelta.

Accidental Release Measures
In the event of an accidental spill of Mudelta powder, follow these emergency procedures:

Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure adequate ventilation.

Contain the Spill: Cover the powder spill with a plastic sheet or tarp to minimize spreading.

Clean-up: Carefully take up the material mechanically, avoiding dust creation, and place it in

an appropriate container for disposal as hazardous waste.

Decontaminate: Thoroughly clean the contaminated surface.
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Environmental and Regulatory Considerations
While specific environmental impact data for Eluxadoline is not extensively detailed in the

provided search results, it is classified as a chemical that requires disposal as hazardous

waste.[3] Improper disposal, such as pouring it down the drain, could lead to contamination of

water systems. Adherence to local, state, and federal regulations for hazardous waste disposal

is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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